Cas no 2138307-43-2 (3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid)

• Product Name: 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid
• CAS No: 2138307-43-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6313379
• PubChem ID: 165460416
• Update Time: 2025-10-31

3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138307-43-2
• EN300-726404
• 3-amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid
• 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid

• Inchi： 1S/C12H16N2O2/c1-6-3-4-7(2)9-8(6)5-14-11(13)10(9)12(15)16/h5-7H,3-4H2,1-2H3,(H2,13,14)(H,15,16)
• InChI Key： COFIZMGCAOSIEO-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=CC2=C1C(C)CCC2C)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid

Introduction to 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 2138307-43-2)

3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 2138307-43-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of an amino group and two methyl substituents, make it a promising candidate for various drug development initiatives.

The chemical structure of 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid is characterized by a tetrahydroisoquinoline core with a carboxylic acid functional group at the 4-position. The amino group at the 3-position and the two methyl groups at the 5 and 8 positions contribute to its distinct chemical properties and biological activity. These structural elements play a crucial role in determining the compound's solubility, stability, and reactivity in different environments.

Recent studies have highlighted the potential of 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid has also been investigated for its neuroprotective properties. A study published in the Journal of Neurochemistry found that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the activation of antioxidant defense systems and the inhibition of apoptosis pathways. These findings suggest that 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid could be a valuable therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid has been extensively studied to evaluate its suitability for drug development. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have also been conducted to assess the safety profile of 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid. Results from these studies have shown that this compound exhibits low toxicity at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 100 mg/kg. These findings support its potential for further clinical development.

The potential applications of 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid extend beyond its anti-inflammatory and neuroprotective properties. Recent research has explored its use as an antiviral agent against various viral infections. A study published in Antiviral Research demonstrated that this compound can inhibit the replication of influenza virus by interfering with viral entry into host cells. This makes it a promising candidate for developing antiviral therapies.

In conclusion, 3-Amino-5,8-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 2138307-43-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional biological activities and mechanisms of action that could lead to new treatment options for various diseases.